2'-b-C-Methyl-2-amino-N6,N6-dimethyladenosine

• Molecular Formula: C13H20N6O4
• Molecular Weight: 324.34 g/mol
• IUPAC Name: 2-[2-amino-6-(dimethylamino)purin-9-yl]-5-(hydroxymethyl)-3-methyloxolane-3,4-diol
• InChI: InChI=1S/C13H20N6O4/c1-13(22)8(21)6(4-20)23-11(13)19-5-15-7-9(18(2)3)16-12(14)17-10(7)19/h5-6,8,11,20-22H,4H2,1-3H3,(H2,14,16,17)
• InChI Key: BWPYYBLIJYBCRG-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(OC1N2C=NC3=C2N=C(N=C3N(C)C)N)CO)O)O

Description

2’-b-C-Methyl-2-amino-N6,N6-dimethyladenosine: is a modified nucleoside initially found in ribosomal RNA (rRNA) and also present in tRNA of Mycobacterium bovis (bovine tuberculosis) . It features a unique chemical structure that combines a methyl group at the 2’ position of the ribose sugar and two methyl groups at the N6 position of the adenine base.

Preparation Methods

The synthetic routes for 2’-b-C-Methyl-2-amino-N6,N6-dimethyladenosine involve chemical modifications of adenosine. While specific methods may vary, here are some common steps:

Methylation: Introduction of the 2’-methyl group using appropriate reagents.

N6-Methylation: Addition of two methyl groups to the N6 position of the adenine ring.

Ribose Modification: Incorporation of the modified ribose sugar.

Industrial production methods typically involve enzymatic or chemical transformations, followed by purification steps to obtain high yields of the compound.

Chemical Reactions Analysis

Oxidation and Reduction: The compound may undergo oxidation or reduction reactions, affecting its stability and biological activity.

Substitution Reactions: Nucleophilic substitution at the N6 position can lead to various derivatives.

Common Reagents: Methylating agents, reducing agents, and nucleophiles.

Major Products: N6,N6-dimethyladenosine derivatives with varying substituents.

Scientific Research Applications

Chemistry: Used as a model compound for studying nucleoside modifications.

Biology: Investigated for its role in RNA structure and function.

Medicine: Potential therapeutic applications due to its impact on translation and protein synthesis.

Industry: May find use in biotechnology and drug development.

Mechanism of Action

Molecular Targets: Likely interacts with ribosomal RNA and proteins involved in translation.

Pathways: Influences protein synthesis, gene expression, and cellular processes.

Comparison with Similar Compounds

Uniqueness: The combination of 2’-methyl and N6,N6-dimethyl modifications sets it apart.

Similar Compounds: Other modified nucleosides like N6-methyladenosine (m6A) and pseudouridine.